Cas no 120759-67-3 (1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione)

• Product Name: 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione
• CAS No: 120759-67-3
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 1101812
• PubChem ID: 911941
• Update Time: 2025-11-01

1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione
• 1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine-2-thiol
• DTXSID801172260
• 120759-67-3
• EN300-764149
• STL323905
• AKOS017849178

• Inchi： 1S/C9H11N3S/c1-6(2)12-8-3-4-10-5-7(8)11-9(12)13/h3-6H,1-2H3,(H,11,13)
• InChI Key： HGLZOSYEDKTHPA-UHFFFAOYSA-N
• SMILES： S=C1NC2C=NC=CC=2N1C(C)C

Computed Properties

• Exact Mass: 193.06736854g/mol
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione

Professional Introduction to 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione (CAS No: 120759-67-3)

1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 120759-67-3, belongs to the imidazopyridine class of molecules, which are known for their broad spectrum of biological activities. The presence of a thione group in its structure contributes to its reactivity and potential applications in drug discovery and development.

The chemical structure of 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione consists of a fused imidazole and pyridine ring system, with a thione group at the 2-position. This arrangement facilitates various interactions with biological targets, making it a promising candidate for further investigation. The (1-methylethyl) substituent at the 1-position adds steric bulk, which can influence the compound's binding affinity and selectivity.

In recent years, there has been growing interest in imidazopyridine derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that these compounds can exhibit inhibitory activity against enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The thione group in 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione is particularly noteworthy, as it can participate in sulfur-nitrogen interactions that are crucial for binding to biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. Researchers have leveraged the structural flexibility of imidazopyridines to develop novel molecules with improved pharmacokinetic properties. For instance, modifications at the 3-position of the pyridine ring can enhance solubility and metabolic stability, while alterations at the imidazole ring can fine-tune binding interactions. These insights have been instrumental in optimizing 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione for therapeutic applications.

Recent advancements in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular docking studies have been employed to predict how 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione interacts with target proteins. These simulations have provided valuable insights into its binding mode and have guided the design of more potent derivatives. Additionally, virtual screening techniques have identified novel analogs with enhanced biological activity.

The synthesis of 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione presents both challenges and opportunities. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent developments in catalytic methods have simplified some synthetic steps, making it more feasible to produce this compound on a larger scale. These advancements are critical for advancing preclinical studies and eventual clinical trials.

Preclinical studies have begun to explore the therapeutic potential of 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione in various disease models. Initial findings suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. Furthermore, its ability to interact with DNA-binding proteins has raised interest in its potential as an anticancer agent. These preliminary results underscore the need for further investigation into its mechanisms of action.

The future direction of research on 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridine-2-thione will likely focus on optimizing its pharmacological properties and exploring new therapeutic applications. Combination therapies involving this compound with other drugs may also be investigated to enhance efficacy and reduce side effects. As our understanding of biological pathways continues to expand, so too will the opportunities for leveraging imidazopyridine derivatives like this one.

In conclusion, 120759-67-3 represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development. With continued advancements in synthetic chemistry and computational methods, 120759673 is poised to play a crucial role in addressing unmet medical needs.